3-(Pyridin-2-ylmethyl)morpholine;dihydrochloride
Description
Synthesis Analysis
The synthesis of compounds similar to PYM, such as piperazine derivatives, has been reported in recent literature . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis . A key step in the synthesis of 2-substituted chiral piperazines involves an aza-Michael addition between a diamine and an in situ generated sulfonium salt .Molecular Structure Analysis
The molecular structure of PYM can be represented by the SMILES string [H]Cl. [H]Cl. [H]O [H].N1 (CCOCC1)CC2CNCCC2 . The InChI key is GCPVRXVHOMGYNV-UHFFFAOYSA-N .Scientific Research Applications
Herbicidal Activity
The compound has been used in the design and synthesis of herbicidal agents . Specifically, it’s used in the creation of substituted 3-(pyridin-2-yl)phenylamino derivatives, which have shown robust herbicidal activity and crop safety . These derivatives have been found to be effective against both broadleaf and monocotyledon weeds .
Protoporphyrinogen Oxidase (PPO) Inhibitors
The compound has been used in the development of protoporphyrinogen oxidase (PPO) inhibitors . PPO inhibitors are a class of herbicides that work by inhibiting the enzyme protoporphyrinogen oxidase, which is involved in the synthesis of chlorophyll .
Gas Separation
The compound has been used in the synthesis of polyimides (PIs) for gas separation . By introducing non-coplanar morpholine groups and pyridine heterocyclic structures into the polyimide structure, the resulting PIs have shown good gas separation performance .
High Thermal Performance Materials
The synthesized polyimides using this compound have high thermal performance and excellent thermal stability . This makes them suitable for applications that require materials with high heat resistance .
Optical Applications
The polyimides synthesized using this compound have good optical transparency . This makes them potentially useful in applications that require optically transparent materials .
Hydrophobic Materials
The polyimides synthesized using this compound have shown good hydrophobicity . This property could make them useful in applications that require water-resistant materials .
properties
IUPAC Name |
3-(pyridin-2-ylmethyl)morpholine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.2ClH/c1-2-4-11-9(3-1)7-10-8-13-6-5-12-10;;/h1-4,10,12H,5-8H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWLARGHLLNNAFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(N1)CC2=CC=CC=N2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Pyridin-2-ylmethyl)morpholine;dihydrochloride | |
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